Cas no 16220-95-4 (methyl 2-chloro-5-methylbenzoate)

• Product Name: methyl 2-chloro-5-methylbenzoate
• CAS No: 16220-95-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD12025214
• CID: 1342176
• PubChem ID: 57362636
• Update Time: 2025-04-20

methyl 2-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-methyl-, methyl ester
• methyl 2-chloro-5-methylbenzoate
• SCHEMBL844384
• MFCD12025214
• DLULLCMISBPNTK-UHFFFAOYSA-N
• A929772
• CS-0131327
• SY102995
• Methyl2-chloro-5-methylbenzoate
• 16220-95-4
• methyl 2-chloro-5-methyl-benzoate
• CL9099
• AKOS025402870
• AS-46209

• MDL： MFCD12025214
• Inchi： 1S/C9H9ClO2/c1-6-3-4-8(10)7(5-6)9(11)12-2/h3-5H,1-2H3
• InChI Key： DLULLCMISBPNTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 254.7±20.0 °C at 760 mmHg
• Flash Point: 119.3±17.2 °C
• PSA: 26.3
• Vapor Pressure: No data available

methyl 2-chloro-5-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides